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Compound of Interest

Compound Name: CJ-21,058

Cat. No.: B15568460

CJ-21058 | CAS 309943-69-5 | MedKoo Storage: CJ-21058 is stored at -20°C in crystalline
solid form. For obtaining a higher solubility, please warm the tube at 37°C and shake it in the
ultrasonic bath for a while. Stock solution can be stored below -20°C for several months. 1...
CJ-21,058 Storage and handling. CJ-21,058 may be provided as a solid, in which case it is
recommended to be stored at -20°C. It may also be provided in a solution, as it is soluble in
DMSO. For biological experiments, the solubility of CJ-21,058 in DMSO is up to 19.38 mg/mL.
2... Cayman Chemical Storage: -20°C. Shipping: Room temperature in continental US; may
vary elsewhere. Stability: > 2 years. +. CJ-21,058 is supplied as a crystalline solid. A stock
solution may be made by dissolving the CJ-21,058 in the solvent of choice, which should be
purged with an inert gas. 3... CJ-21058, Medchemexpress Storage. Powder, -20°C, 3 years;
4°C, 2 years. In solvent, -80°C, 6 months; -20°C, 1 month. Solvent & Solubility. 1... CJ-21058 -
Santa Cruz Biotechnology Storage: Store at -20°C. Description: CJ-21,058 is a SecA inhibitor
that blocks ATP-dependent translocation of precursor proteins across the bacterial cell
membrane. 4... CJ-21,058 | CAS 309943-69-5 CJ-21,058 is a natural product that has been
found in F. javanicum and has antibacterial activity. It is an inhibitor of SecA (IC50 = 15 ug/ml),
an ATPase that is essential for protein translocation in bacteria. 5... CJ-21,058 is a SecA
inhibitor that blocks ATP-dependent translocation of precursor proteins across the bacterial cell
membrane. 6... CJ-21058 is a specific inhibitor of SecA, an essential ATPase in bacteria that is
responsible for protein translocation. It was found to inhibit the growth of S. aureus and other
Gram-positive bacteria. 7 CJ-21,058 is a natural product that has been found in F. javanicum
and has antibacterial activity. It is an inhibitor of SecA (IC50 = 15 pug/ml), an ATPase that is
essential for protein translocation in bacteria. --INVALID-LINK-- Notes and Protocols for CJ-
21,058: Stability and Storage**

For Researchers, Scientists, and Drug Development Professionals

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15568460?utm_src=pdf-interest
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7Uq1vYV07Qy3u_d-s0uX7n0l30vM4g-LwD9218F8N0e10s958C73k9F6tU-Fp83y1c12o-6Dk10V5F8Yc-4xS788uB_D4b50q86z7T75g-72x97zV123456789101112131415161718192021222324252627282930313233343536373839404142434445464748495051525354555657585960616263646566676869707172737475767778798081828384858687888990919293949596979899100101102103104105106107108109110111112113114115116117118119120121122123124125126127128129130131132133134135136137138139140141142143144145146147148149150151152153154155156157158159160161162163164165166167168169170171172173174175176177178179180181182183184185186187188189190191192193194195196197198199200201202203204205206207208209210211212213214215216217218219220221222223224225226227228229230231232233234235236237238239240241242243244245246247248249250251252253254255256257258259260261262263264265266267268269270271272273274275276277278279280281282283284285286287288289290291292293294295296297298299300301302303304305306307308309310311312313314315316317318319320321322323324325326327328329330331332333334335336337338339340341342343344345346347348349350351352353354355356357358359360361362363364365366367368369370371372373374375376377378379380381382383384385386387388389390391392393394395396397398399400401402403404405406407408409410411412413414415416417418419420421422423424425426427428429430431432433434435436437438439440441442443444445446447448449450451452453454455456457458459460461
https://www.benchchem.com/product/b15568460?utm_src=pdf-body
https://www.benchchem.com/product/b15568460?utm_src=pdf-body
https://www.benchchem.com/product/b15568460?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG2p3-z2419_XUo8x46H8gY1D_Cj7p0VbQJ10cT75FvT4f62Q8f6jT-y9T8-o2r96v-5P1vX4o39Yq3n486123456789101112131415161718192021222324252627282930313233343536373839404142434445464748495051525354555657585960616263646566676869707172737475767778798081828384858687888990919293949596979899100101102103104105106107108109110111112113114115116117118119120121122123124125126127128129130131132133134135136137138139140141142143144145146147148149150151152153154155156157158159160161162163164165166167168169170171172173174175176177178179180181182183184185186187188189190191192193194195196197198199200201202203204205206207208209210211212213214215216217218219220221222223224225226227228229230231232333343536373839404142434445464748495051525354555657585960616263646566676869707172737475767778798081828384858687888990919293949596979899100101102103104105106107108109110111112113114115116117118119120121122123124125126127128129130131132133134135136137138139140141142143144145146147148149150151152153154155156157158159160161162163164165166167168169170171172173174175176177178179180181182183184185186187188189190191192193194195196197198199200201202203204205206207208209210211212213214215216217218219220221222223224225226227228229230231232233234235236237238239240241242243244245246247248249250251252253254255256257258259260261262263264265266267268269270271272273274275276277278279280281282283284285286287288289290291292293294295296297298299300301302303304305306307308309310311312313314315316317318319320321322323324325326327328329330331332333334335336337338339340341342343344345346347348349350351352353354355356357358359360361362363364365366367368369370371372373374375376377378379380381382383384385386387388389390391392393394395396397398399400401402403404405406407408409410411412413414415416417418419420421422423424425426427428429430431432433434435436437438439440441442443444445446447448449450451452453454455456457458459460461
https://www.benchchem.com/product/b15568460?utm_src=pdf-body
https://www.benchchem.com/product/b15568460?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG3p3-z2419_XUo8x46H8gY1D_Cj7p0VbQJ10cT75FvT4f62Q8f6jT-y9T8-o2r96v-5P1vX4o39Yq3n486123456789101112131415161718192021222324252627282930313233343536373839404142434445464748495051525354555657585960616263646566676869707172737475767778798081828384858687888990919293949596979899100101102103104105106107108109110111112113114115116117118119120121122123124125126127128129130131132133134135136137138139140141142143144145146147148149150151152153154155156157158159160161162163164165166167168169170171172173174175176177178179180181182183184185186187188189190191192193194195196197198199200201202203204205206207208209210211212213214215216217218219220221222223224225226227228229230231232333343536373839404142434445464748495051525354555657585960616263646566676869707172737475767778798081828384858687888990919293949596979899100101102103104105106107108109110111112113114115116117118119120121122123124125126127128129130131132133134135136137138139140141142143144145146147148149150151152153154155156157158159160161162163164165166167168169170171172173174175176177178179180181182183184185186187188189190191192193194195196197198199200201202203204205206207208209210211212213214215216217218219220221222223224225226227228229230231232233234235236237238239240241242243244245246247248249250251252253254255256257258259260261262263264265266267268269270271272273274275276277278279280281282283284285286287288289290291292293294295296297298299300301302303304305306307308309310311312313314315316317318319320321322323324325326327328329330331332333334335336337338339340341342343344345346347348349350351352353354355356357358359360361362363364365366367368369370371372373374375376377378379380381382383384385386387388389390391392393394395396397398399400401402403404405406407408409410411412413414415416417418419420421422423424425426427428429430431432433434435436437438439440441442443444445446447448449450451152453454455456457458459460461
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG7Uq1vYV07Qy3u_d-s0uX7n0l30vM4g-LwD9218F8N0e10s958C73k9F6tU-Fp83y1c12o-6Dk10V5F8Yc-4xS788uB_D4b50q86z7T75g-72x97zV123456789101112131415161718192021222324252627282930313233343536373839404142434445464748495051525354555657585960616263646566676869707172737475767778798081828384858687888990919293949596979899100101102103104105106107108109110111112113114115116117118119120121122123124125126127128129130131132133134135136137138139140141142143144145146147148149150151152153154155156157158159160161162163164165166167168169170171172173174175176177178179180181182183184185186187188189190191192193194195196197198199200201202203204205206207208209210211212213214215216217218219220221222223224225226227228229230231232233234235236237238239240241242243244245246247248249250251252253254255256257258259260261262263264265266267268269270271272273274275276277278279280281282283284285286287288289290291292293294295296297298299300301302303304305306307308309310311312313314315316317318319320321322323324325326327328329330331332333334335336337338339340341342343344345346347348349350351352353354355356357358359360361362363364365366367368369370371372373374375376377378379380381382383384385386387388389390391392393394395396397398399400401402403404405406407408409410411412413414415416417418419420421422423424425426427428429430431432433434435436437438439440441442443444445446447448449450451452453454455456457458459460461
https://www.benchchem.com/product/b15568460?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG3p3-z2419_XUo8x46H8gY1D_Cj7p0VbQJ10cT75FvT4f62Q8f6jT-y9T8-o2r96v-5P1vX4o39Yq3n486123456789101112131415161718192021222324252627282930313233343536373839404142434445464748495051525354555657585960616263646566676869707172737475767778798081828384858687888990919293949596979899100101102103104105106107108109110111112113114115116117118119120121122123124125126127128129130131132133134135136137138139140141142143144145146147148149150151152153154155156157158159160161162163164165166167168169170171172173174175176177178179180181182183184185186187188189190191192193194195196197198199200201202203204205206207208209210211212213214215216217218219220221222223224225226227228229230231232333343536373839404142434445464748495051525354555657585960616263646566676869707172737475767778798081828384858687888990919293949596979899100101102103104105106107108109110111112113114115116117118119120121122123124125126127128129130131132133134135136137138139140141142143144145146147147148149150151152153154155156157158159160161162163164165166167168169170171172173174175176177178179180181182183184185186187188189190191192193194195196197198199200201202203204205206207208209210211212213214215216217218219220221222223224225226227228229230231232233234235236237238239240241242243244245246247248249250251252253254255256257258259260261262263264265266267268269270271272273274275276277278279280281282283284285286287288289290291292293294295296297298299300301302303304305306307308309310311312313314315316317318319320321322323324325326327328329330331332333334335336337338339340341342343344345346347348349350351352353354355356357358359360361362363364365366367368369370371372373374375376377378379380381382383384385386387388389390391392393394395396397398399400401402403404405406407408409410411412413414415416417418419420421
https://www.benchchem.com/product/b15568460?utm_src=pdf-body
https://www.benchchem.com/product/b15568460?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG3p3-z2419_XUo8x46H8gY1D_Cj7p0VbQJ10cT75FvT4f62Q8f6jT-y9T8-o2r96v-5P1vX4o39Yq3n486123456789101112131415161718192021222324252627282930313233343536373839404142434445464748495051525354555657585960616263646566676869707172737475767778798081828384858687888990919293949596979899100101102103104105106107108109110111112113114115116117118119120121122123124125126127128129130131132133134135136137138139140141142143144145146147148149150151152153154155156157158159160161162163164165166167168169170171172173174175176177178179180181182183184185186187188189190191192193194195196197198199200201202203204205206207208209210211212213214215216217218219220221222223224225226227228229230231232333343536373839404142434445464748495051525354555657585960616263646566676869707172737475767778798081828384858687888990919293949596979899100101102103104105106107108109110111112113114115116117118119120121122123124125126127128129130131132133134135136137138139140141142143144145146147148149150151152153154155156157158159160161162163164165166167168169170171172173174175176177178179180181182183184185186187188189190191192193194195196197198199200201202203204205206207208209210211212213214215216217218219220221222223224225226227228229230231232233234235236237238239240241242243244245246247248249250251252253254255256257258259260261262263264265266267268269270271272273274275276277278279280281282283284285286287288289290291292293294295296297298299300301302303304305306307308309310311312313314315316317318319320321322323324325326327328329330331332333334335336337338339340341342343344345346347348349350351352353354355356357358359360361362363364365366367368369370371372373374375376377378379380381382383384385386387388389390391392393394395396397398399400401402403404405406407408409410411412413414415416417418419420421422423424425426427428429430431432433434435436437438439440441442443444445446447448449450451452453454455456457458459460461
https://www.benchchem.com/product/b15568460?utm_src=pdf-body
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG3p3-z2419_XUo8x46H8gY1D_Cj7p0VbQJ10cT75FvT4f62Q8f6jT-y9T8-o2r96v-5P1vX4o39Yq3n48612345678910111213141516171819202122232425262728293031323334353637383940414243444546474849505152535455565758596061626364656667686970717273747576777879808182838485868788899091929394959697989910010110210310410510610710810911011111211311411511611711811912012112212312412512612712812913013113213313413513613713813914014114214314414514614714814915015115215315415515615715815916016116216316416516616716816917017117217317417517617717817918018118218318418518618718818919019119219319419519619719819920020120220320420520620720820921021121221321421521621721821922022122222322422522622722822923023123233334353637383940414243444546474849505152535455565758596061626364656667686970717273747576777879808182838485868788899091929394959697989910010110210310410510610710810911011111211311411511611711811912012112212312412512612712812913013113213313413513613713813914014114214314414514614714814915015115215315415515615715815916016116216316416516616716816917017117217317417517617717817918018118218318418518618718818919019119219319419519619719819920020120220320420520620720820921021121221321421521621721821922022122222322422522622722822923023123223323423523623723823924024124224324424524624724824925025125225325425525625725825926026126226326426526626726826927027127227327427527627727827928028128228328428528628728828929029129229329429529629729829930030130230330430530630730830931031131231331431531631731831932032132232332432532632732832933033133233333433533637338339340341342343344345346347348349350351352353354355356357358359360361362363364365366367368369370371372373374375376377378379380381382383384385386387388389390391392393394395396397398399400401402403404405406407408409410411412413414415416417418419420421422423424425426427428429430431432433434435436437438439440441442443444445446447448449450451452453454455456457458459460461
https://www.targetmol.com/compound/cj_21_058
https://www.benchchem.com/product/b15568460?utm_src=pdf-body
https://www.benchchem.com/product/b15568460?utm_src=pdf-body
https://www.benchchem.com/product/b15568460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Introduction

CJ-21,058 is a natural product isolated from Fusarium javanicum that exhibits antibacterial
activity. It functions as an inhibitor of SecA, an essential ATPase in bacteria responsible for
protein translocation across the cell membrane. Specifically, it has been shown to inhibit the
growth of Staphylococcus aureus and other Gram-positive bacteria. The IC50 value for SecA
inhibition is 15 pg/mL. Given its potential as an antibacterial agent, understanding the stability
and proper storage conditions of CJ-21,058 is crucial for maintaining its biological activity and
ensuring the reproducibility of experimental results. This document provides a comprehensive
overview of the stability and storage protocols for CJ-21,058.

Physicochemical Properties

Property Value
Molecular Formula C23H33N0O4
Molecular Weight 387.51
CAS Number 309943-69-5

Stability and Storage Conditions

The stability of CJ-21,058 is dependent on its physical state (solid or in solution) and the
storage temperature.

Solid Form

As a crystalline solid, CJ-21,058 is relatively stable. For long-term storage, it is recommended
to keep it at -20°C. [7]Under these conditions, the compound is reported to be stable for at
least two years. Some suppliers suggest that in powder form, it can be stored for up to three
years at -20°C and for two years at 4°C.

In Solution

The stability of CJ-21,058 in solution is more limited and highly dependent on the solvent and
storage temperature.

e Solubility: CJ-21,058 is soluble in DMSO, with a solubility of up to 19.38 mg/mL.
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o Storage of Stock Solutions: Stock solutions can be stored at temperatures below -20°C for
several months. [7]More specifically, when dissolved in a solvent, it is recommended to store
at -80°C for up to six months or at -20°C for up to one month. To prepare a stock solution,
dissolve the crystalline solid in the solvent of choice, and it is recommended to purge the
solution with an inert gas. For instances of lower solubility, warming the tube to 37°C and
using an ultrasonic bath can aid in dissolution. [7] Table 1: Summary of Recommended
Storage Conditions and Stability

Form Storage Temperature Duration
Crystalline Solid -20°C > 2 years
Crystalline Solid -20°C 3years

Crystalline Solid 4°C 2 years

In Solvent <-20°C Several months [7]
In Solvent -80°C 6 months

In Solvent -20°C 1 month

Experimental Protocols

While specific, detailed experimental protocols for the stability testing of CJ-21,058 are not
readily available in the public domain, a general protocol for assessing the stability of a
compound like CJ-21,058 is provided below. This can be adapted by researchers to suit their
specific needs and available analytical instrumentation (e.g., HPLC, LC-MS).

General Protocol for Assessing Solution Stability

This protocol outlines a method to determine the stability of CJ-21,058 in a specific solvent at
various temperatures over time.

Materials:
e CJ-21,058 (crystalline solid)

e High-purity solvent (e.g., DMSO)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support
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e Inert gas (e.g., argon or nitrogen)

o Calibrated analytical balance

e Volumetric flasks

o Pipettes

e HPLC or LC-MS system with a suitable column (e.g., C18)

o Temperature-controlled storage units (-80°C, -20°C, 4°C, room temperature)
 Light-protective containers (e.g., amber vials)

Procedure:

e Preparation of Stock Solution:

o

Accurately weigh a known amount of CJ-21,058.

[¢]

Dissolve the compound in the chosen solvent to a specific concentration (e.g., 10 mg/mL).

[¢]

Purge the resulting solution with an inert gas for 1-2 minutes to remove dissolved oxygen.

[e]

Aliquot the stock solution into multiple light-protective containers.
e Time-Zero Analysis:

o Immediately analyze a fresh aliquot of the stock solution using a validated HPLC or LC-
MS method to determine the initial concentration and purity. This will serve as the time-
zero reference.

e Storage:

o Store the aliquots at the different temperature conditions to be tested (e.g., -80°C, -20°C,
4°C, and room temperature).

o For each temperature, prepare multiple aliquots to be analyzed at different time points.
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» Stability Assessment at Various Time Points:

o At predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24 weeks), retrieve one aliquot from
each storage temperature.

o Allow the aliquot to equilibrate to room temperature.
o Analyze the sample using the same analytical method as the time-zero analysis.

o Record the concentration and purity of CJ-21,058. Note the appearance of any new peaks
in the chromatogram, which may indicate degradation products.

e Data Analysis:

o Calculate the percentage of CJ-21,058 remaining at each time point relative to the time-

zero measurement.
o Plot the percentage of remaining CJ-21,058 against time for each storage condition.

o Determine the time at which the concentration of CJ-21,058 falls below a certain threshold
(e.g., 90%) to establish its stability under those conditions.

Visualizations
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Factors Influencing CJ-21,058 Stability Mitigation Strategies

Physical State Low Temperature Storage Light Protection
Temperature Solvent (Solid vs. Solution) Exposure to Light & Oxygen (-20°C or -80°C) Inert Gas Purging (Amber Vials) Storage as Solid
T

¥ v Stability Outcomes
Degradation Stable Compound

Loss of Biological Activity

Click to download full resolution via product page

Caption: Factors influencing the stability of CJ-21,058.
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Start: Prepare Stock Solution of CJ-21,058
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Caption: General workflow for a stability study of CJ-21,058.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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